N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-1-(methylsulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-1-methylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H21N3O4S2/c1-29(26,27)23-10-8-13(9-11-23)19(25)21-14-6-7-17(24)15(12-14)20-22-16-4-2-3-5-18(16)28-20/h2-7,12-13,24H,8-11H2,1H3,(H,21,25)
• InChI Key: BPPHVCFLCSDRAX-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)NC2=CC(=C(C=C2)O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C20H21N3O4S2
• Molecular Weight: 431.5 g/mol

Description

“N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-1-(methylsulfonyl)piperidine-4-carboxamide” is a chemical compound. It has been studied for its potential as an EGFR inhibitor, which could make it useful in cancer therapy.

Scientific Research Applications

Alternative Products in One-Pot Reaction

• Alternative Products Synthesis: In a study by Krauze et al. (2007), alternative products were obtained in a one-pot cyclocondensation reaction, including N-methyl-2-benzoylmethylsulfanyl-4-phenylnicotinamide and N-methyl-2-(4-phenyl-1,3-thiazol-2-yl)-acetamide. This research highlights the complex chemistry involving compounds related to N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-1-(methylsulfonyl)piperidine-4-carboxamide and their potential in creating diverse chemical entities (Krauze et al., 2007).

Synthesis and Anti-Bacterial Study

• Antibacterial Properties: A study by Khalid et al. (2016) investigated N-substituted derivatives of a related compound, focusing on their antibacterial properties. This research underlines the potential of such compounds in medicinal chemistry, particularly in developing new antibacterial agents (Khalid et al., 2016).

Molecular Interaction Studies

• Molecular Interaction Research: The study of molecular interactions, as explored by Shim et al. (2002), is vital in understanding how compounds like this compound interact with biological receptors. Such research can provide insights into the development of new pharmaceuticals (Shim et al., 2002).

Anti-Arrhythmic Activity Studies

• Anti-Arrhythmic Potential: Research on piperidine-based derivatives, including studies like that of Abdel‐Aziz et al. (2009), has shown significant anti-arrhythmic activity. These findings are crucial for the development of new treatments for arrhythmias and other cardiac conditions (Abdel‐Aziz et al., 2009).

In Silico Antimicrobial Study

• In Silico Antimicrobial Analysis: The in silico appraisal of antimicrobial activity, as conducted by Anuse et al. (2019), demonstrates the use of computational methods to predict the efficacy of such compounds against microbial agents. This approach can accelerate the discovery and optimization of new antimicrobial drugs (Anuse et al., 2019).

Mechanism of Action

Target of Action

The primary target of the compound N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-1-(methylsulfonyl)piperidine-4-carboxamide is the Epidermal Growth Factor Receptor (EGFR) . EGFR is a transmembrane glycoprotein, and mutations leading to its overexpression or overactivity have been associated with various human cancers .

Mode of Action

This compound acts by inhibiting the kinase activity of EGFR . This inhibition competes with the receptor’s cognate ligands, potentially constituting a new class of effective drugs in cancer therapy .

Biochemical Pathways

The compound’s interaction with EGFR affects the downstream signaling pathways associated with this receptor . These pathways are crucial for cell proliferation and survival, and their disruption can lead to the inhibition of cancer cell growth .

Result of Action

The result of the action of this compound is the stabilization of the EGFR protein when the compound binds to the receptor cavity . This binding results in a strong affinity towards EGFR, which is substantiated by the binding energy calculation .

Future Directions

The future directions for research on this compound could include further studies on its potential as an EGFR inhibitor, as well as investigations into its synthesis, molecular structure, chemical reactions, physical and chemical properties, and safety and hazards.